Cas no 97852-72-7 (Benzo[b]thiophene-2-carboxylicacid, 5,6-diethoxy-)

• Product name: Benzo[b]thiophene-2-carboxylicacid, 5,6-diethoxy-
• CAS No: 97852-72-7
• MF: C₁₃H₁₄O₄S
• MW: 266.312862873077
• CID: 806719
• PubChem ID: 59913

Benzo[b]thiophene-2-carboxylicacid, 5,6-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 5,6-diethoxy-
• 5,6-Diethoxy-1-benzothiophene-2-carboxylic acid
• 5,6-diethoxybenzothiophene-2-carboxylic acid
• CHEMBL2111055
• NS00124310
• Tibenelastum [Latin]
• Tibenelast [INN]
• 97852-72-7
• Tibenclast
• 5,6-diethoxybenzo[b]thiophene-2-carboxylic acid
• DTXSID10243289
• PDUXMHXBBXXJFQ-UHFFFAOYSA-N
• 5,6-Diethoxybenzo(b)thiophene-2-carboxylic acid
• Tibenelast
• Q27279397
• H051V8LJ93
• SCHEMBL449748
• Tibenelastum
• AKOS030587206
• NSC108930
• NSC 108930
• Benzo(b)thiophene-2-carboxylic acid, 5,6-diethoxy-
• NSC-108930
• UNII-H051V8LJ93

• Inchi： InChI=1S/C13H14O4S/c1-3-16-9-5-8-6-12(13(14)15)18-11(8)7-10(9)17-4-2/h5-7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： PDUXMHXBBXXJFQ-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C2C(=C1)C=C(S2)C(=O)O)OCC

Computed Properties

• Exact Mass: 266.06128
• Monoisotopic Mass: 266.06128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.289
• Boiling Point: 440.8°C at 760 mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.614

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes